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Compound of Interest

Compound Name: Bis(hydroxymethyl)urea

Cat. No.: B073432

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(hydroxymethyl)urea, more commonly known as dimethylolurea (DMU), is an organic
compound with the formula OC(NHCH20H)2.[1] It is a white, water-soluble solid that serves as
a key intermediate in the production of urea-formaldehyde resins.[1] The compound is formed
through the reaction of urea with an excess of formaldehyde.[1] Beyond its large-scale use in
the polymer and textile industries, the urea functionality is integral to numerous bioactive
compounds and is increasingly utilized in medicinal chemistry. Urea derivatives play a central
role in drug development due to their ability to form stable hydrogen bonds with biological
targets, which can modulate potency, selectivity, and overall drug-like properties. This guide
provides a comprehensive technical overview of Bis(hydroxymethyl)urea, including its
chemical properties, synthesis protocols, and its relevance in industrial and drug development
contexts.

Alternate Names and Chemical Identifiers

Bis(hydroxymethyl)urea is known by a variety of synonyms and is cataloged under several
chemical identifiers. This extensive list is crucial for researchers conducting literature and
database searches.
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Name/Identifier Type

Value

Preferred IUPAC Name

N,N'-Bis(hydroxymethyl)urea[1]

Common Name

Dimethylolurea (DMU)[2]

Systematic Name

1,3-Bis(hydroxymethyl)urea[2]

Carbamol, Caurite, Knittex ASL, Methural,

Other Synonyms
Metural, Oxymethurea, Ureol P[2]
CAS Number 140-95-4[1]
EC Number 205-444-0
PubChem CID 8827[1]
UNII N68H97CAWG|2]
ChEBI ID CHEBI:134755[1]

DSSTox Substance ID

DTXSID6025141[2]

Physicochemical and Toxicological Properties

A summary of the key quantitative data for Bis(hydroxymethyl)urea is presented below.

These properties are fundamental for its application in both chemical synthesis and

formulation.
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Property Value

Molecular Formula C3HsN203[1]

Molar Mass 120.11 g/mol [1]

Appearance White crystalline powder/solid[1]
Melting Point 125-126 °C (decomposes)[1]
Boiling Point 224.08 °C (rough estimate)
Water Solubility Good / High[1]

Storage Temperature 2-8°C (heat sensitive)
XLogP3-AA -1.8

Hydrogen Bond Donor Count 4

Hydrogen Bond Acceptor Count 3

GHS Hazard Statements H319 (Causes serious eye irritation)[2]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of Bis(hydroxymethyl)urea are critical
for its practical application.

Protocol 1: Synthesis of Dimethylolurea

This protocol describes a common laboratory-scale synthesis of dimethylolurea from urea and
formaldehyde.

Objective: To synthesize Dimethylolurea (DMU) as a low molecular weight precondensate.
Materials:
e Urea (6.0 g)

o Formaldehyde (37% w/v aqueous solution, 16.2 mL, representing a 2:1 molar ratio to urea)
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o Sodium dihydrogen phosphate (0.2 g) or another suitable buffer to maintain pH

o Reaction vessel with heating and stirring capabilities (e.g., round-bottom flask with magnetic
stirrer and heating mantle)

e Water condenser

e pH meter or pH indicator strips

Methodology:

o Set up the reaction vessel with a water condenser and place it in the heating mantle.
e Add the 37% formaldehyde solution to the reaction vessel.

o Adjust the pH of the formaldehyde solution to approximately 7.5 using a suitable base if
necessary.

e Begin heating the solution to 70°C while stirring.[3]

e Once the temperature is stable, add 6.0 g of urea to the vessel.[3] An endothermic reaction
may cause a temporary drop in temperature.

e Maintain the reaction temperature at 70-75°C for 2 hours.[3] Monitor the pH periodically and
maintain it around 7.5.

e The reaction is considered complete when the solution becomes a clear, viscous liquid.

o After 2 hours, immediately cool the flask to room temperature to stop the reaction and
prevent further polymerization.[3]

» Neutralize the resulting liquor if necessary. The product, an aqueous solution of
dimethylolurea, can be stored at 4°C. For a pure solid sample, the solvent can be removed
using a thin-layer evaporator at a low temperature (e.g., 30°C).

Protocol 2: Genotoxicity Assessment (In Vitro
Micronucleus Test)
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As a formaldehyde-releasing agent, assessing the genotoxic potential of DMU is crucial for
drug development and safety evaluation.

Objective: To evaluate the potential of DMU to induce chromosomal damage in mammalian
cells.

Materials:

e V79 Chinese hamster cells

e Cell culture medium (e.g., DMEM) with fetal bovine serum and antibiotics
o Dimethylolurea (DMU) stock solution in a suitable solvent (e.g., culture medium)
» Positive control (e.g., Mitomycin C)

¢ Negative/vehicle control

e Cytochalasin B

e Hypotonic KCI solution

» Fixative (Methanol:Acetic Acid, 3:1)

o Giemsa stain

e Microscope slides and light microscope

Methodology:

e Culture V79 cells to approximately 50% confluency in culture flasks.

e Prepare a series of DMU concentrations (e.g., ranging from 3.3 to 333 pmol/L) in the culture
medium.[4]

» Treat the cells with the various DMU concentrations, positive control, and negative control for
a short exposure period (e.g., 3-4 hours). For experiments including metabolic activation, a
rat liver S9 mix is co-incubated.
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o After exposure, wash the cells and add fresh medium containing cytochalasin B to block
cytokinesis, resulting in binucleated cells.

 Incubate for a period equivalent to 1.5-2 cell cycles (e.g., 20-24 hours).
e Harvest the cells by trypsinization.

o Perform a hypotonic treatment with KCI solution followed by fixation using the
methanol:acetic acid fixative.

o Drop the cell suspension onto clean microscope slides and allow them to air dry.
 Stain the slides with Giemsa solution.

e Score at least 1000 binucleated cells per concentration under a light microscope for the
presence of micronuclei. An increase in the frequency of micronucleated cells compared to
the negative control indicates a positive genotoxic effect.[4]

Applications and Signaling Pathways

While DMU is predominantly an industrial chemical, its core structure is relevant to materials
science and drug delivery concepts.

Industrial Application: Textile Finishing

DMU and its derivatives are used as cross-linking agents to impart wrinkle resistance to
cellulose-based fabrics like cotton. The hydroxymethyl groups of DMU react with the hydroxyl
groups of cellulose chains under heat and acidic conditions. This forms stable covalent bonds
(ether linkages) between the cellulose polymers, preventing them from easily slipping past one
another and thus reducing the formation of wrinkles.
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Caption: Cross-linking of cellulose with Bis(hydroxymethyl)urea.

Relevance in Drug Development: Bis-Urea
Supramolecular Systems

The bis-urea motif is of significant interest in drug delivery. Certain bis-urea compounds can
self-assemble in agueous solutions to form high-aspect-ratio nanofibers.[5] These fibers are
held together by non-covalent interactions, such as hydrogen bonding. The resulting
supramolecular structures can then physically entrap or non-covalently bind drug molecules.
This mechanism allows for the creation of controlled-release drug formulations, potentially
improving a drug's solubility, stability, and pharmacokinetic profile.[5] While
Bis(hydroxymethyl)urea itself is not typically used for this purpose, it represents the
fundamental chemical structure from which more complex, self-assembling molecules are
designed.
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Caption: Conceptual workflow for bis-urea based drug delivery.

Chemical Synthesis Pathway

The synthesis of Bis(hydroxymethyl)urea is a straightforward addition reaction. Under neutral
to slightly alkaline conditions, two molecules of formaldehyde react with one molecule of urea
at the nitrogen atoms. The reaction is typically performed in an aqueous solution.
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Caption: Synthesis pathway of Bis(hydroxymethyl)urea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Bis(hydroxymethyl)urea
(Dimethylolurea)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073432#alternate-names-for-bis-hydroxymethyl-
urea-such-as-dimethylolurea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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